Cas no 1207046-18-1 (methyl 2-imino-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl 2-imino-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• CAS No: 1207046-18-1
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• CID: 4685610
• Update Time: 2025-10-31

methyl 2-imino-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-imino-3-(2-methoxyethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• methyl 2-imino-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate

• Inchi： 1S/C12H14N2O3S/c1-16-6-5-14-9-4-3-8(11(15)17-2)7-10(9)18-12(14)13/h3-4,7,13H,5-6H2,1-2H3
• InChI Key： BUBYCEFFRQCWFR-UHFFFAOYSA-N
• SMILES： S1C(=N)N(CCOC)C2C=CC(C(=O)OC)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 337
• Topological Polar Surface Area: 87.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on methyl 2-imino-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate

Research Brief on Methyl 2-imino-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS: 1207046-18-1)

Methyl 2-imino-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS: 1207046-18-1) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its benzothiazole core and functionalized ester and imino groups, has shown potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. Recent studies have explored its pharmacological properties, synthetic pathways, and potential biological targets, making it a subject of significant scientific interest.

The primary focus of recent research has been on elucidating the molecular mechanisms by which this compound interacts with biological systems. In vitro and in vivo studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its unique chemical structure has been leveraged in the design of novel inhibitors targeting protein-protein interactions, which are often challenging to modulate with conventional small molecules. These findings highlight the versatility of methyl 2-imino-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate as a tool for both basic research and therapeutic development.

One of the key advancements in the study of this compound has been the optimization of its synthetic route. Recent publications have reported improved yields and purity through the use of novel catalysts and reaction conditions. These methodological improvements are critical for scaling up production and ensuring the reproducibility of biological studies. Furthermore, computational modeling has been employed to predict the compound's binding modes and affinity for various targets, providing valuable insights for structure-activity relationship (SAR) studies.

In terms of biological activity, methyl 2-imino-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate has shown promising results in preclinical models of neurodegenerative diseases. Its ability to cross the blood-brain barrier and modulate neuronal signaling pathways has positioned it as a candidate for further investigation in conditions such as Alzheimer's and Parkinson's diseases. However, challenges remain in optimizing its pharmacokinetic properties and minimizing off-target effects, which are areas of active research.

In conclusion, methyl 2-imino-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate represents a promising scaffold for drug discovery and chemical biology. Its unique structural features and demonstrated biological activities make it a valuable tool for exploring new therapeutic avenues. Future research should focus on further elucidating its mechanisms of action, improving its synthetic accessibility, and evaluating its efficacy in more complex biological systems. The ongoing studies on this compound underscore the importance of interdisciplinary collaboration in advancing our understanding of its potential applications in medicine.